Cas no 2229549-72-6 (3-(5-bromopyridin-2-yl)oxolane-2,5-dione)

• Product Name: 3-(5-bromopyridin-2-yl)oxolane-2,5-dione
• CAS No: 2229549-72-6
• MF: C₉H₆BrNO₃
• MW: 256.052841663361
• CID: 5818181
• PubChem ID: 165803197
• Update Time: 2025-06-07

3-(5-bromopyridin-2-yl)oxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromopyridin-2-yl)oxolane-2,5-dione
• 2229549-72-6
• EN300-1908135

• Inchi： 1S/C9H6BrNO3/c10-5-1-2-7(11-4-5)6-3-8(12)14-9(6)13/h1-2,4,6H,3H2
• InChI Key： MUGXUBLYSNIMBV-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)C1C(=O)OC(C1)=O

Computed Properties

• Exact Mass: 254.95311g/mol
• Monoisotopic Mass: 254.95311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 56.3Ų

Additional information on 3-(5-bromopyridin-2-yl)oxolane-2,5-dione

Introduction to 3-(5-bromopyridin-2-yl)oxolane-2,5-dione (CAS No: 2229549-72-6)

3-(5-bromopyridin-2-yl)oxolane-2,5-dione is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework and versatile reactivity. This heterocyclic derivative, identified by the CAS number 2229549-72-6, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The compound’s molecular structure integrates a 5-bromopyridine moiety with an oxolane-2,5-dione core, which provides a rich scaffold for further functionalization and exploration of its biological activities.

The 5-bromopyridine substituent is a key feature that enhances the compound’s utility in synthetic chemistry. Bromine atoms are well-known for their ability to participate in various chemical transformations, including cross-coupling reactions, which are fundamental in constructing complex organic molecules. This property makes 3-(5-bromopyridin-2-yl)oxolane-2,5-dione a valuable intermediate in the synthesis of more elaborate pharmacophores. The oxolane-2,5-dione ring system introduces rigidity and stability to the molecule, which can be advantageous in maintaining the structural integrity of drug candidates during biological processes.

In recent years, there has been a growing interest in exploring the pharmacological potential of 3-(5-bromopyridin-2-yl)oxolane-2,5-dione. Researchers have been investigating its effects on various biological targets, including enzymes and receptors involved in critical cellular pathways. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain therapeutic targets, making it a promising candidate for further development. The brominated pyridine moiety is particularly intriguing, as it can serve as a handle for further chemical modifications to optimize potency and selectivity.

One of the most compelling aspects of 3-(5-bromopyridin-2-yl)oxolane-2,5-dione is its role in the development of novel therapeutic agents. The combination of the 5-bromopyridine and oxolane-2,5-dione units offers a versatile platform for designing molecules with tailored biological activities. For instance, researchers have explored its potential as a kinase inhibitor, leveraging the bromine atom for selective binding interactions. Additionally, the oxolane ring can be functionalized to introduce additional pharmacophoric elements, enhancing the compound’s interaction with biological targets.

The synthesis of 3-(5-bromopyridin-2-yl)oxolane-2,5-dione involves multi-step organic transformations that highlight the compound’s synthetic accessibility. The process typically begins with the preparation of the oxolane core through cyclization reactions, followed by functionalization with the 5-bromopyridine group. These synthetic strategies underscore the compound’s feasibility as a building block for more complex drug candidates. The ability to efficiently produce this intermediate at scale is crucial for its application in industrial settings and preclinical studies.

Recent advancements in computational chemistry have further enhanced our understanding of 3-(5-bromopyridin-2-yl)oxolane-2,5-dione’s interactions with biological targets. Molecular modeling studies have provided insights into how this compound binds to its intended receptors or enzymes, offering a rational basis for structure-based drug design. These computational approaches complement experimental efforts by predicting potential binding modes and optimizing molecular properties for improved efficacy.

The pharmaceutical industry has shown particular interest in heterocyclic compounds like 3-(5-bromopyridin-2-yl)oxolane-2,5-dione, due to their diverse biological activities and synthetic flexibility. The presence of both nitrogen and oxygen heteroatoms in its structure allows for multiple points of interaction with biological systems. This feature has led to investigations into its potential applications in treating various diseases, including cancer and inflammatory disorders. The bromine atom also facilitates further derivatization, enabling researchers to fine-tune the molecule’s properties for specific therapeutic needs.

In conclusion,3-(5-bromopyridin-2-yl)oxolane-2,5-dione (CAS No: 2229549-72-6) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for drug discovery and development. As our understanding of its biological activities continues to grow, this molecule is likely to play an increasingly important role in the design of next-generation therapeutic agents.